Cas no 92157-61-4 (Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-, ethyl ester)

• Product Name: Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-, ethyl ester
• CAS No: 92157-61-4
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• MDL: MFCD09028825
• CID: 800463
• PubChem ID: 53425272
• Update Time: 2025-07-18

Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-, ethyl ester
• 3-(4-HYDROXY-3,5-DIMETHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
• ethyl 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoate
• SY225476
• FT-0722513
• 92157-61-4
• SCHEMBL490309
• DTXSID40698829
• A916342
• CS-0458016
• AC7273
• MFCD09028825
• DA-34187

• MDL： MFCD09028825
• Inchi： 1S/C13H18O5/c1-4-18-12(14)6-5-9-7-10(16-2)13(15)11(8-9)17-3/h7-8,15H,4-6H2,1-3H3
• InChI Key： YRLOMFFWKXTKBV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCC(=O)OCC)OC)O

Computed Properties

• Exact Mass: 254.115
• Monoisotopic Mass: 254.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-, ethyl ester

Recent Advances in the Study of Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-, ethyl ester (CAS: 92157-61-4)

In recent years, the compound Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-, ethyl ester (CAS: 92157-61-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chemical structure featuring a benzene ring with propanoic acid, hydroxy, and dimethoxy substituents, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and potential biomedical applications, making it a subject of intense scientific inquiry.

A recent study published in the Journal of Medicinal Chemistry explored the anti-inflammatory and antioxidant properties of this compound. Researchers employed in vitro and in vivo models to demonstrate its efficacy in reducing oxidative stress and inflammation markers. The study highlighted that the ethyl ester moiety enhances the compound's bioavailability, making it a viable candidate for further drug development. These findings are particularly relevant for conditions such as chronic inflammatory diseases and neurodegenerative disorders, where oxidative stress plays a critical role.

Another significant advancement comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which investigated the synthetic optimization of Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-, ethyl ester. The research team developed a novel, high-yield synthesis route that reduces production costs and improves scalability. This breakthrough is expected to facilitate larger-scale production for preclinical and clinical trials, addressing one of the key challenges in translating this compound into therapeutic applications.

Furthermore, recent computational studies have provided insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations revealed its affinity for enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These computational findings align with experimental data, reinforcing the compound's potential as a multi-target therapeutic agent. Such integrative approaches combining in silico, in vitro, and in vivo studies are paving the way for a more comprehensive understanding of its mechanism of action.

In addition to its therapeutic potential, Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-, ethyl ester has also been explored for its role in agricultural chemistry. A 2024 study published in Pest Management Science demonstrated its efficacy as a natural pesticide, offering an eco-friendly alternative to synthetic pesticides. The compound's ability to disrupt the metabolic pathways of pests while being non-toxic to beneficial organisms underscores its versatility beyond human health applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as long-term toxicity, pharmacokinetics, and formulation stability need to be addressed through rigorous preclinical studies. However, the growing body of research underscores the compound's potential to become a cornerstone in both pharmaceutical and agricultural innovations. Future studies are expected to focus on optimizing its therapeutic index and exploring synergistic effects with other bioactive molecules.

In conclusion, the latest research on Benzenepropanoic acid,4-hydroxy-3,5-dimethoxy-, ethyl ester (CAS: 92157-61-4) highlights its multifaceted applications in medicine and agriculture. From its anti-inflammatory and antioxidant properties to its potential as a natural pesticide, this compound represents a promising avenue for further exploration. Continued interdisciplinary research will be crucial in unlocking its full potential and addressing the remaining challenges in its development and application.